2-Methoxy-6-phenyl-isonicotinic acid

• Molecular Formula: C13H11NO3
• Molecular Weight: 229.23 g/mol
• IUPAC Name: 2-methoxy-6-phenylpyridine-4-carboxylic acid
• InChI: InChI=1S/C13H11NO3/c1-17-12-8-10(13(15)16)7-11(14-12)9-5-3-2-4-6-9/h2-8H,1H3,(H,15,16)
• InChI Key: BEIOKBBXZRBYHA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=N1)C2=CC=CC=C2)C(=O)O

Description

2-Methoxy-6-phenyl-isonicotinic acid is a useful research compound. Its molecular formula is C13H11NO3 and its molecular weight is 229.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

25% NaOMe/methanol solution (92 μL) was added to an MeOH (2 mL) solution of methyl 2-chloro-6-phenylpyridine-4-carboxylate (1100 mg), and stirred at room temperature for 2 hours. Further, 25% NaOMe/methanol solution (92 μL) was added to it, and stirred under heat with refluxing for 2 hours and 30 minutes. DMA (3 mL) was added to it, and stirred overnight at 130° C., then 25% NaOMe/methanol solution (92 μL) was added to it, and stirred at 130° C. for 7 hours. With cooling with ice, diluted hydrochloric acid was added to it, the formed precipitate was taken out through filtration, washed with water, dried, and purified through reversed-phase high-performance liquid chromatography [acetonitrile/water+0.11% trifluoroacetic acid] to obtain the title compound as a white powder.